Cas no 137987-86-1 (1-(2,4-dihydroxyphenyl)-2-(2-methylphenoxy)ethanone)

1-(2,4-dihydroxyphenyl)-2-(2-methylphenoxy)ethanone structure
137987-86-1 structure
Product Name:1-(2,4-dihydroxyphenyl)-2-(2-methylphenoxy)ethanone
CAS No:137987-86-1
MF:C15H14O4
MW:258.269264698029
CID:1247723
PubChem ID:1523236
Update Time:2025-04-20

1-(2,4-dihydroxyphenyl)-2-(2-methylphenoxy)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(2,4-dihydroxyphenyl)-2-(2-methylphenoxy)ethanone
    • ethanone, 1-(2,4-dihydroxyphenyl)-2-(2-methylphenoxy)-
    • AKOS002182476
    • BRN 5437211
    • 137987-86-1
    • SCHEMBL17119941
    • DTXSID60160412
    • Inchi: 1S/C15H14O4/c1-10-4-2-3-5-15(10)19-9-14(18)12-7-6-11(16)8-13(12)17/h2-8,16-17H,9H2,1H3
    • InChI Key: IAUKIQGZHPZVRS-UHFFFAOYSA-N
    • SMILES: O(CC(C1C=CC(=CC=1O)O)=O)C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 258.08922
  • Monoisotopic Mass: 258.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 66.76
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